Cas no 1888749-60-7 (2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol)

• Product Name: 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol
• CAS No: 1888749-60-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6136497
• PubChem ID: 115114939
• Update Time: 2025-06-15

2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol
• 1888749-60-7
• EN300-1792390

• Inchi： 1S/C13H17NO/c1-13(2,15)9-10-5-4-6-12-11(10)7-8-14(12)3/h4-8,15H,9H2,1-3H3
• InChI Key： FROGJQVDWTZQAZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol

Research Brief on 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol (CAS: 1888749-60-7): Recent Advances and Applications

The compound 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol (CAS: 1888749-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based therapeutics. Indole derivatives are well-known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The specific substitution pattern in 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol suggests potential modulation of biological targets such as serotonin receptors and kinases, making it a promising scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol via a palladium-catalyzed cross-coupling reaction, achieving high yield and purity. The researchers further explored its derivatization to create a library of analogs, with several compounds showing nanomolar affinity for 5-HT receptors. This opens new avenues for the development of central nervous system (CNS) therapeutics.

In the context of cancer research, a recent preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol derivatives exhibit potent inhibitory activity against protein kinases involved in tumor progression. Structure-activity relationship (SAR) studies identified critical modifications that enhance both potency and selectivity, with lead compounds showing promising results in xenograft models.

Pharmacokinetic studies of this compound class have shown improved metabolic stability compared to earlier indole derivatives, addressing a longstanding challenge in indole-based drug development. The presence of the 2-methylpropan-2-ol moiety appears to confer favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, as evidenced by recent in vivo studies in rodent models.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Preliminary data suggest that certain derivatives may modulate neuroinflammatory pathways and exhibit activity against drug-resistant bacterial strains. However, these findings require further validation through comprehensive preclinical studies.

From a safety perspective, initial toxicological assessments indicate a favorable profile for 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol and its close analogs. The compound shows good selectivity between target and off-target effects, with no significant cytotoxicity observed at therapeutic concentrations in in vitro assays.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering novel synthetic routes and therapeutic applications. These developments suggest that 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol may soon transition from a research chemical to a clinical candidate.

In conclusion, 2-methyl-1-(1-methyl-1H-indol-4-yl)propan-2-ol represents a versatile scaffold with significant potential in drug discovery. Recent advances in its synthesis and biological evaluation have positioned it as a promising lead compound for multiple therapeutic indications. Future research directions should focus on optimizing its pharmacological properties and advancing promising derivatives through the drug development pipeline.